molecular formula C14H10ClN3O4 B5779735 4-chloro-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide

4-chloro-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide

Cat. No. B5779735
M. Wt: 319.70 g/mol
InChI Key: WQXDMMHSHBOAOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide, commonly known as CNBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a complex process that involves several steps, and its unique structure makes it an ideal candidate for a wide range of studies.

Scientific Research Applications

CNBC has a wide range of potential applications in scientific research. One of its primary uses is in the field of medicinal chemistry, where it is being studied for its potential as an anti-cancer agent. CNBC has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in these cancer cells.
CNBC is also being studied for its potential as an antibacterial agent. It has been shown to have activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. This makes it a promising candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of CNBC is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in cell growth and proliferation. Specifically, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
CNBC has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and antibacterial activity, it has been found to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CNBC for lab experiments is its unique structure, which makes it an ideal candidate for a wide range of studies. Additionally, its anti-cancer and antibacterial activity make it a promising candidate for the development of new drugs.
However, there are also limitations to using CNBC in lab experiments. One of the primary limitations is its complex synthesis process, which can be time-consuming and expensive. Additionally, its mechanism of action is not fully understood, which can make it difficult to study.

Future Directions

There are several future directions for research on CNBC. One area of interest is its potential as an anti-cancer agent. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal models.
Another area of interest is its potential as an antibacterial agent. Studies are needed to determine its effectiveness against a wider range of bacterial strains and to determine its safety in animal models.
Additionally, CNBC's anti-inflammatory properties make it a promising candidate for the development of new anti-inflammatory drugs. Further studies are needed to determine its effectiveness and safety in animal models.
Conclusion:
In conclusion, CNBC is a unique chemical compound that has gained significant attention in scientific research. Its complex synthesis process and unique structure make it an ideal candidate for a wide range of studies. Its potential applications in the fields of medicinal chemistry, antibacterial agents, and anti-inflammatory drugs make it a promising candidate for further research.

Synthesis Methods

The synthesis of CNBC involves a multi-step process that begins with the reaction of 4-chloroaniline and 4-nitrobenzoyl chloride in the presence of a base. This reaction produces 4-chloro-N-(4-nitrobenzoyl)aniline, which is then reacted with phosgene to form 4-chloro-N-(4-nitrobenzoyl)benzamide. The final step involves the reaction of this compound with ammonium carbonate to produce CNBC.

properties

IUPAC Name

[(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-nitrobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10ClN3O4/c15-11-5-1-9(2-6-11)13(16)17-22-14(19)10-3-7-12(8-4-10)18(20)21/h1-8H,(H2,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQXDMMHSHBOAOB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)ON=C(C2=CC=C(C=C2)Cl)N)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1C(=O)O/N=C(/C2=CC=C(C=C2)Cl)\N)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10ClN3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

O-(4-Nitrobenzoyl)-4-chlorobenzamidoxime

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.